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For Researchers, Scientists, and Drug Development Professionals

Introduction

Amilon is an innovative functional ingredient designed for the cosmetic industry, primarily as
an advanced alternative to nylon powder.[1] Chemically, it is spherical silica coated with a
lysine derivative, an amino acid.[1][2] This composition gives it unique properties that address
several challenges in cosmetic formulation, including thermal stability and preservative efficacy.

[1]

The primary benefits of incorporating Amilon into cosmetic formulations include improved
sensory experience (a smoother feel than nylon powder), enhanced product stability due to its
higher heat resistance, and better preservation of the final product as it does not absorb
parabens.[1][2][3] These characteristics make Amilon a versatile ingredient for a wide range of
cosmetic products, from skincare to color cosmetics.

Physicochemical Properties

Understanding the physical and chemical properties of Amilon is crucial for its effective
incorporation into cosmetic formulations.

Table 1: Physicochemical Properties of Amilon
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Property Value/Description Source
INCI Name Silica (and) Lauroyl Lysine [2][3]
Appearance White powder [2]
Particle Size 2-20 um (average 10 pm) [11[2]
Composition Spherical silica coated with a (2]

lysine derivative (amino acid)

Amino Acid Content

4.5 -5.0%

[2]

Thermal Stability

Can withstand temperatures
higher than 100°C

[1](2]

Solubility

Insoluble in water and oils;

dispersible.

Key Feature

Does not absorb parabens,
thus not compromising

preservative systems.

[1](21[3]

Proposed Mechanism of Action in Formulations

While Amilon is primarily a functional ingredient affecting the aesthetics and stability of a

formulation, its amino acid coating may offer secondary skin benefits. The proposed

mechanisms are illustrated below.
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. Potential Skin Conditioning
Application Sl Swifees (from Lauroyl Lysine)

Cosmetic Formulation TipIOUEE] SEREERy (Reel
(Silica + Lauroyl Lysine) (Smoothness)

Enhanced Product Stability
(Thermal & Preservative)

Amilon Incorporation

Prepare Formulations
(Control vs. 3% Amilon)

'

Recruit Sensory Panel
(n=20-30)

'

Apply Standardized Amount
to Forearm

'

Panelists Rate Sensory Attributes
(Smoothness, Tackiness)

'

Collect and Analyze Data
(t-test)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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